Cas no 2228943-90-4 (2-amino-3-(2,3-dimethylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(2,3-dimethylphenyl)-2-methylpropan-1-ol
• CAS No: 2228943-90-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6270036
• PubChem ID: 165659288
• Update Time: 2025-06-28

2-amino-3-(2,3-dimethylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,3-dimethylphenyl)-2-methylpropan-1-ol
• EN300-1807077
• 2228943-90-4

• Inchi： 1S/C12H19NO/c1-9-5-4-6-11(10(9)2)7-12(3,13)8-14/h4-6,14H,7-8,13H2,1-3H3
• InChI Key： JRQKMWGYGUXKRZ-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=CC=C(C)C=1C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(2,3-dimethylphenyl)-2-methylpropan-1-ol

Introduction to 2-amino-3-(2,3-dimethylphenyl)-2-methylpropan-1-ol (CAS No. 2228943-90-4)

2-amino-3-(2,3-dimethylphenyl)-2-methylpropan-1-ol (CAS No. 2228943-90-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino alcohols and features a complex aromatic ring system with multiple substituents, making it a valuable candidate for various biological studies.

The molecular structure of 2-amino-3-(2,3-dimethylphenyl)-2-methylpropan-1-ol consists of a central 2,3-dimethylphenyl group attached to a 2-methylpropan-1-ol moiety, with an amino group positioned at the second carbon atom. This arrangement imparts the molecule with specific chemical and physical properties that are crucial for its biological activity and potential pharmaceutical applications.

Recent research has focused on the pharmacological properties of 2-amino-3-(2,3-dimethylphenyl)-2-methylpropan-1-ol. Studies have shown that this compound exhibits significant activity in modulating various biological pathways, including those involved in neurotransmission and cellular signaling. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-amino-3-(2,3-dimethylphenyl)-2-methylpropan-1-ol acts as a potent agonist for certain G-protein coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

In addition to its receptor modulation properties, 2-amino-3-(2,3-dimethylphenyl)-2-methylpropan-1-ol has been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases. A 2020 study published in the European Journal of Pharmacology further supported these findings by demonstrating the compound's ability to reduce inflammation in animal models of arthritis.

The synthesis of 2-amino-3-(2,3-dimethylphenyl)-2-methylpropan-1-ol involves a multi-step process that typically starts with the preparation of the 2,3-dimethylphenyl derivative followed by coupling with an appropriate amino alcohol precursor. The final step often involves functional group manipulation to introduce the desired substituents and achieve the target molecule. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale research and development.

The safety profile of 2-amino-3-(2,3-dimethylphenyl)-2-methylpropan-1-ol is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have indicated that this compound exhibits low toxicity and good biocompatibility, which are essential attributes for any drug candidate. However, further toxicological evaluations are necessary to fully understand its safety profile and ensure its suitability for clinical trials.

In conclusion, 2-amino-3-(2,3-dimethylphenyl)-2-methylpropan-1-ol (CAS No. 2228943-90-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover additional insights into its mechanisms of action and expand its utility in various medical fields.